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4-Methyl Estradiol 4-Methyl Estradiol
Brand Name: Vulcanchem
CAS No.: 6171-48-8
VCID: VC0119807
InChI: InChI=1S/C19H26O2/c1-11-12-3-4-15-14(13(12)5-7-17(11)20)9-10-19(2)16(15)6-8-18(19)21/h5,7,14-16,18,20-21H,3-4,6,8-10H2,1-2H3/t14-,15-,16+,18+,19+/m1/s1
SMILES: CC1=C(C=CC2=C1CCC3C2CCC4(C3CCC4O)C)O
Molecular Formula: C19H26O2
Molecular Weight: 286.4 g/mol

4-Methyl Estradiol

CAS No.: 6171-48-8

Reference Standards

VCID: VC0119807

Molecular Formula: C19H26O2

Molecular Weight: 286.4 g/mol

4-Methyl Estradiol - 6171-48-8

CAS No. 6171-48-8
Product Name 4-Methyl Estradiol
Molecular Formula C19H26O2
Molecular Weight 286.4 g/mol
IUPAC Name (8R,9S,13S,14S,17S)-4,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
Standard InChI InChI=1S/C19H26O2/c1-11-12-3-4-15-14(13(12)5-7-17(11)20)9-10-19(2)16(15)6-8-18(19)21/h5,7,14-16,18,20-21H,3-4,6,8-10H2,1-2H3/t14-,15-,16+,18+,19+/m1/s1
Standard InChIKey CSHOYPMKTGTOLM-SMYFESCOSA-N
Isomeric SMILES CC1=C(C=CC2=C1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4O)C)O
SMILES CC1=C(C=CC2=C1CCC3C2CCC4(C3CCC4O)C)O
Canonical SMILES CC1=C(C=CC2=C1CCC3C2CCC4(C3CCC4O)C)O
Synonyms (17β)-4-Methylestra-1,3,5(10)-triene-3,17-diol; 4-Methylestradiol;
PubChem Compound 66437
Last Modified Nov 11 2021
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